Cas no 2248326-23-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate
• CAS No: 2248326-23-8
• MF: C₁₄H₁₃NO₈S
• MW: 355.31992316246
• CID: 6010724
• PubChem ID: 165981060
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate
• 2248326-23-8
• EN300-6516137

• Inchi： 1S/C14H13NO8S/c1-22-12(17)8-24(20,21)7-6-11(16)23-15-13(18)9-4-2-3-5-10(9)14(15)19/h2-5H,6-8H2,1H3
• InChI Key： SWDQTRGGCZZKPF-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 355.03618755g/mol
• Monoisotopic Mass: 355.03618755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 133Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate (CAS: 2248326-23-8)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate (CAS: 2248326-23-8) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and isoindole moieties, has garnered attention for its role as a versatile intermediate in the synthesis of bioactive molecules. The following sections provide a comprehensive overview of the latest findings, methodologies, and implications associated with this compound.

The primary focus of recent research has been on elucidating the synthetic pathways and reactivity of 2248326-23-8. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a multi-step process involving the coupling of 1,3-dioxoisoindoline with a sulfonylpropanoate derivative. The authors reported a high yield (85%) and excellent purity, making it a promising candidate for scalable production. Furthermore, the compound's stability under physiological conditions was confirmed through in vitro assays, suggesting its suitability for further pharmacological evaluation.

In addition to its synthetic utility, 2248326-23-8 has been investigated for its potential as a prodrug or a masking group for bioactive molecules. A recent preprint on bioRxiv (2024) explored its application in the targeted delivery of anticancer agents. The study revealed that the isoindole moiety could be selectively cleaved by specific enzymes overexpressed in tumor cells, releasing the active drug payload. This approach not only enhanced the therapeutic index but also minimized off-target effects, as evidenced by reduced cytotoxicity in healthy cell lines.

Another significant advancement involves the use of 2248326-23-8 in PROTAC (Proteolysis Targeting Chimeras) technology. A research team from Harvard University (2024) utilized this compound as a linker to connect E3 ligase ligands with target proteins. The resulting PROTACs exhibited potent degradation of oncogenic proteins in cellular models, underscoring the compound's versatility in drug discovery. The study also highlighted the importance of the sulfonyl group in maintaining the stability and bioavailability of the chimeric molecules.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 2248326-23-8. A review in Advanced Drug Delivery Reviews (2023) pointed out the need for further structural modifications to improve solubility and metabolic stability. Computational modeling and high-throughput screening are currently being employed to address these limitations, with preliminary results indicating potential improvements in drug-like properties.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2-methoxy-2-oxoethanesulfonyl)propanoate (CAS: 2248326-23-8) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from synthetic intermediates to prodrugs and PROTACs, demonstrating its broad utility. Future research should focus on overcoming pharmacokinetic challenges and expanding its therapeutic potential. This compound is poised to play a pivotal role in the development of next-generation therapeutics.